5-(4-Carboxybutoxy)pentanoic acid
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Description
5-(4-Carboxybutoxy)pentanoic acid is a carboxylic acid derivative characterized by a pentanoic acid backbone substituted with a 4-carboxybutoxy group. The compound’s bifunctional carboxylic acid groups and ether linkage suggest applications in organic synthesis, drug design, or material science, where solubility, reactivity, and steric effects are critical .
Properties
CAS No. |
7423-51-0 |
|---|---|
Molecular Formula |
C10H18O5 |
Molecular Weight |
218.25 g/mol |
IUPAC Name |
5-(4-carboxybutoxy)pentanoic acid |
InChI |
InChI=1S/C10H18O5/c11-9(12)5-1-3-7-15-8-4-2-6-10(13)14/h1-8H2,(H,11,12)(H,13,14) |
InChI Key |
BULBRQOTRFMDGR-UHFFFAOYSA-N |
Canonical SMILES |
C(CCOCCCCC(=O)O)CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparisons with Similar Compounds
Structural Analogs with Aromatic Substitutions
5-(4-Methoxyphenyl)pentanoic Acid and 5-(4-Hydroxyphenyl)pentanoic Acid
- Structural Features: These compounds share a pentanoic acid chain but differ in aromatic substituents (methoxy or hydroxy groups at the para position).
- Applications: Methoxy-substituted analogs are often used in polymer chemistry, while hydroxy-substituted derivatives may serve as intermediates in drug synthesis.
5-(4-Fluorophenyl)-5-oxopentanoic Acid
- Structural Features : Incorporates a ketone (oxo) group and a fluorine atom on the phenyl ring.
- Applications: Fluorinated compounds are common in medicinal chemistry for improving bioavailability and target binding .
Pharmacologically Active Homologs
Loxiglumide (CR 1505)
- Structure: D,L-4-(3,4-dichloro-benzoylamino)-5-(N-3-methoxypropyl-pentylamino)-5-oxo-pentanoic acid.
- Key Differences: The dichlorobenzoylamino and methoxypropylpentylamino groups confer cholecystokinin (CCK) antagonistic activity. Pharmacological Data: Demonstrates ED50 values of 9–80 µmol/kg in experimental pancreatitis models, highlighting its potency despite a longer chain .
Baclofen Homologs (Compounds 11 and 12)
- Structure: 5-Amino-4-(4-chlorophenyl)pentanoic acid (homolog of baclofen).
- Key Differences :
5-(4-Formyl-3-hydroxyphenoxy)pentanoic Acid (Linker Compound)
- Structure: Contains a formylphenoxy group for solid-phase synthesis.
- Applications: Critical for peptide and polymer chemistry, where controlled reactivity is essential .
5-(Triethoxysilyl)pentanoic Acid in Silica Modification
Data Tables: Comparative Analysis
Table 1. Structural and Pharmacological Comparison
| Compound | Key Substituents | Molecular Weight | Biological Activity (IC50/ED50) | Key Application |
|---|---|---|---|---|
| 5-(4-Carboxybutoxy)pentanoic acid | 4-Carboxybutoxy, pentanoic acid | Not reported | Not available | Synthesis, drug design |
| 5-(4-Methoxyphenyl)pentanoic acid | 4-Methoxyphenyl | 208.25 | N/A | Polymer chemistry |
| Loxiglumide (CR 1505) | Dichlorobenzoylamino, methoxypropyl | ~500 (estimated) | ED50 = 9–80 µmol/kg | Cholecystokinin antagonism |
| Baclofen Homologue (Compound 11) | 4-Chlorophenyl, amino | ~250 (estimated) | IC50 = 7.4 µM | GABAB receptor modulation |
Key Findings and Contradictions
- Chain Length vs. Activity : While homologation reduces GABAB receptor affinity in baclofen analogs , loxiglumide retains potency despite a longer chain, likely due to synergistic substituent effects .
- Substituent Effects : Fluorine and ketone groups enhance metabolic stability , whereas methoxy groups improve lipophilicity .
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